Cas no 19485-76-8 (Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate])

• Product Name: Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate]
• CAS No: 19485-76-8
• MF: C₄₅H₇₈O₂
• MW: 651.099634647369
• CID: 136328
• PubChem ID: 6537189
• Update Time: 2025-11-02

Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate]
• CHOLESTERYL ELAIDATE
• CHOLESTERYL ELAIDATE ---TRANS ISOMER OF THE OLEATE---
• Cholesterylelaidat
• Elaidinsaeure-cholesterylester
• HELLEBORUS SP
• hellebrigenin-gluco-rhamnosid
• hellebrigeninglucorhamnoside
• HELLEBRIN, HELLEBORUS SP
• 5-Cholesten-3β-ol 3-elaidate
• 5-CHOLESTEN-3BETA-OL 3-ELAIDATE
• cholesteryl elaidate crystalline
• CHOLESTERYL TRANS-9-OCTADECENOATE
• 3β-hydroxy-5-cholestene 3-elaidate
• 3BETA-HYDROXY-5-CHOLESTENE 3-ELAIDATE
• 3β-Hydroxy-5-cholestene 3-elaidate, 5-Cholesten-3β-ol 3-elaidate, Cholesteryl trans-9-octadecenoate
• DTXSID20861857
• Q27120722
• CHEBI:46902
• AKOS032953552
• (3beta)-cholest-5-en-3-yl octadec-9-enoate
• Cholest-5-en-3-ol(3b)-,3-[(9E)-9-octadecenoate]
• MFCD00065898
• cholesterol elaidate
• SCHEMBL1697155
• CHEBI:46900
• SCHEMBL150063
• 19485-76-8
• cholesteryl octadec-9-enoate
• CS-0185637
• HY-W127403
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-octadec-9-enoate

• MDL： MFCD00065898
• Inchi： 1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3/b15-14+/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChI Key： RJECHNNFRHZQKU-WYIFMRBMSA-N
• SMILES： O(C(CCCCCCC/C=C/CCCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 650.6
• Monoisotopic Mass: 650.6
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 22
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 16.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 675.4±44.0 °C at 760 mmHg
• Flash Point: 362.9±16.0 °C
• Refractive Index: 1.51
• PSA: 26.30000
• LogP: 13.97710
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate]

Comprehensive Analysis of Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] (CAS No. 19485-76-8): Properties, Applications, and Research Insights

Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] (CAS 19485-76-8), a sterol ester derivative, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a cholesterol-oleate conjugate, combines the steroid backbone of cholesterol with the unsaturated fatty acid oleate, creating a molecule with intriguing physicochemical characteristics. Researchers are particularly interested in its role in lipid metabolism, cell membrane dynamics, and as a potential drug delivery vehicle for hydrophobic compounds.

The growing interest in natural bioactive compounds and plant-derived sterols has positioned this molecule as a subject of intense study. With consumers increasingly seeking natural alternatives to synthetic ingredients in cosmeceuticals and nutraceuticals, Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] offers promising possibilities. Its amphiphilic nature makes it particularly valuable for formulating lipid-based delivery systems, addressing one of the biggest challenges in pharmaceutical development - improving the bioavailability of poorly water-soluble drugs.

Recent studies have explored the compound's potential in skin barrier function enhancement, a hot topic in dermatological research. The oleate moiety contributes to improved skin permeation, while the sterol component helps maintain membrane integrity. This dual functionality has sparked interest in developing cosmetic formulations for dry skin conditions and age-related skin changes. Furthermore, its structural similarity to naturally occurring sterol esters in the stratum corneum makes it an attractive candidate for biomimetic formulations.

From a biochemical perspective, the E-configuration of the double bond in the 9-octadecenoate chain (indicating the trans orientation at position 9) significantly influences the molecule's physical properties and biological interactions. This configuration affects the compound's melting point, solubility profile, and membrane fluidity modulation capabilities. Researchers comparing cis and trans fatty acid derivatives have noted distinct differences in how these isomers interact with lipid bilayers and enzymatic systems.

The synthesis and characterization of Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] involve sophisticated organic chemistry techniques, including esterification reactions and chromatographic purification methods. Analytical chemists employ advanced tools like NMR spectroscopy and mass spectrometry to verify the compound's structure and purity. These quality control measures are crucial for ensuring reproducible results in both in vitro and in vivo studies.

In the context of nutritional science, sterol esters like this compound have been investigated for their potential to modulate cholesterol absorption. While not as extensively studied as some phytosterol esters, the unique combination of cholesterol and oleate in this molecule presents interesting possibilities for lipid metabolism research. Current investigations focus on understanding how such conjugated molecules interact with intestinal transporters and digestive enzymes.

The compound's stability profile makes it suitable for various formulation applications. Its resistance to oxidative degradation (compared to polyunsaturated analogs) and moderate thermal stability are advantageous for product development. These properties are particularly relevant for industries developing functional foods and dietary supplements, where ingredient stability during processing and storage is paramount.

Emerging research directions include exploring the compound's potential in nanotechnology applications. Its amphiphilic character enables the formation of self-assembled structures, which could be utilized in targeted drug delivery systems. Scientists are particularly interested in how modifications to either the sterol or fatty acid components might tailor the molecule's behavior in biological systems, opening new avenues for precision medicine approaches.

From a commercial perspective, the availability of high-purity Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] (CAS 19485-76-8) remains limited, creating opportunities for specialized manufacturers. The compound's niche applications in research reagents, reference standards, and specialty chemicals markets continue to drive demand. Quality specifications typically include parameters like HPLC purity, residual solvent levels, and confirmation of structural identity through spectroscopic methods.

Future research on this compound will likely focus on elucidating its biological activities and potential therapeutic applications. Areas of particular interest include its effects on lipid raft formation, interactions with nuclear receptors, and possible roles in cell signaling pathways. As analytical techniques become more sophisticated, researchers anticipate gaining deeper insights into how subtle structural features influence the molecule's behavior in complex biological systems.

For scientists working with Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate], proper handling and storage are essential to maintain compound integrity. Recommended practices include storage under inert atmosphere at low temperatures, protection from light, and use of appropriate stabilizing agents when formulating. These precautions help preserve the compound's chemical structure and prevent degradation of its sensitive functional groups.

The growing body of literature on sterol esters underscores the importance of compounds like Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] in advancing our understanding of lipid biochemistry and membrane biophysics. As research continues to uncover new applications and mechanisms of action, this molecule is poised to remain an important tool in both basic science and applied research across multiple disciplines.